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Compound of Interest

Compound Name: Acetophenone-d8

Cat. No.: B143793 Get Quote

For researchers, scientists, and drug development professionals utilizing Acetophenone-d8 as

an internal standard or in metabolic studies, the selection of a reliable supplier is paramount to

ensuring data accuracy and reproducibility. This guide provides a comparative overview of

several key suppliers of Acetophenone-d8, focusing on purity, isotopic enrichment, and

available quality control documentation. The information presented is based on publicly

available data from the suppliers' websites.

Data Summary of Acetophenone-d8 Suppliers
A critical aspect of selecting a deuterated standard is the assurance of its chemical and isotopic

purity. The following table summarizes the product specifications for Acetophenone-d8 from

prominent chemical suppliers.

Supplier Catalog Number Chemical Purity
Isotopic
Enrichment (atom
% D)

Sigma-Aldrich

(MilliporeSigma)
296732 99% (CP) 98 atom % D[1][2]

Fisher Scientific (CDN

Isotopes)
30326648 min 98% 98 atom % D

ChemScene CS-0226324 ≥98% Not Specified

Selleck Chemicals E8229 Not Specified Not Specified
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Note: Data for Selleck Chemicals was not readily available on their product page.

Experimental Protocols for Quality Assessment
To independently verify the quality of Acetophenone-d8, or to compare batches from different

suppliers, standardized analytical methods are employed. The primary techniques for

assessing chemical purity and isotopic enrichment are Nuclear Magnetic Resonance (NMR)

spectroscopy and High-Resolution Mass Spectrometry (HRMS).

Determination of Chemical Purity by Gas
Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation: Prepare a 1 mg/mL stock solution of Acetophenone-d8 in a suitable

volatile solvent such as dichloromethane or methanol.

Instrument Setup:

Gas Chromatograph (GC): Use a standard non-polar column (e.g., DB-5ms).

Oven Program: Start at 50°C, hold for 1 minute, then ramp to 250°C at 10°C/min, and hold

for 5 minutes.

Injector: Splitless mode at 250°C.

Mass Spectrometer (MS): Electron Ionization (EI) mode with a scan range of m/z 40-200.

Data Analysis: The chemical purity is determined by integrating the peak area of

Acetophenone-d8 and comparing it to the total area of all detected peaks.

Determination of Isotopic Enrichment by High-
Resolution Mass Spectrometry (HRMS)

Sample Preparation: Prepare a 1 µg/mL solution of Acetophenone-d8 in an appropriate

solvent for direct infusion, such as acetonitrile with 0.1% formic acid.

Instrument Setup:

Mass Spectrometer: A high-resolution mass spectrometer (e.g., Orbitrap or TOF).
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Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

Analysis: Acquire the full scan mass spectrum of the protonated molecule [M+H]⁺.

Data Analysis: The isotopic enrichment is calculated by comparing the relative intensities of

the ion corresponding to the fully deuterated species (d8) to the intensities of the ions

corresponding to partially deuterated (d1-d7) and non-deuterated species.

Structural Confirmation by ¹H and ¹³C NMR
Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of Acetophenone-d8 in a deuterated

solvent suitable for NMR, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d6 (DMSO-d6).

Instrument Setup:

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Experiments: Acquire standard ¹H and ¹³C{¹H} NMR spectra.

Data Analysis: The ¹H NMR spectrum should show a significant reduction in the intensity of

proton signals corresponding to the deuterated positions. The ¹³C NMR spectrum can be

used to confirm the carbon skeleton of the molecule.

Quality Control and Verification Workflow
The following diagram illustrates a typical workflow for the quality control and verification of a

new batch of Acetophenone-d8.
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Workflow for Quality Control of Acetophenone-d8.
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Conclusion
For researchers requiring high-purity Acetophenone-d8, Sigma-Aldrich and Fisher Scientific

(sourcing from CDN Isotopes) provide products with clearly stated chemical and isotopic purity

specifications. ChemScene also offers a high-purity product, though the isotopic enrichment is

not explicitly detailed on their website. When selecting a supplier, it is crucial to review the

Certificate of Analysis for the specific lot to ensure it meets the requirements of the intended

application. For critical applications, independent verification of purity and isotopic enrichment

using the protocols outlined above is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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